Tyr-PDGF A-Chain (194-211)
CAS No.: 137132-69-5
Cat. No.: VC0180309
Molecular Formula: C101H181N39O25
Molecular Weight: 2341.807
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Specification
CAS No. | 137132-69-5 |
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Molecular Formula | C101H181N39O25 |
Molecular Weight | 2341.807 |
IUPAC Name | (4S)-5-[[(2S)-1-[[2-[[(2S)-6-amino-1-[[(2S)-6-amino-1-[[(2S)-1-[[(2S)-6-amino-1-[[(2S)-1-[[(2S)-6-amino-1-[[(2S)-1-[[(2S)-1-[[(2S)-6-amino-1-[(2S)-2-[[(1S,2R)-1-carboxy-2-hydroxypropyl]carbamoyl]pyrrolidin-1-yl]-1-oxohexan-2-yl]amino]-4-methyl-1-oxopentan-2-yl]amino]-5-carbamimidamido-1-oxopentan-2-yl]amino]-1-oxohexan-2-yl]amino]-5-carbamimidamido-1-oxopentan-2-yl]amino]-1-oxohexan-2-yl]amino]-5-carbamimidamido-1-oxopentan-2-yl]amino]-1-oxohexan-2-yl]amino]-1-oxohexan-2-yl]amino]-2-oxoethyl]amino]-3-hydroxy-1-oxopropan-2-yl]amino]-4-[[(2S)-2-[[(2S)-1-[(2S)-2-[[2-[[(2S)-2-amino-3-(4-hydroxyphenyl)propanoyl]amino]acetyl]amino]-5-carbamimidamidopentanoyl]pyrrolidine-2-carbonyl]amino]-5-carbamimidamidopentanoyl]amino]-5-oxopentanoic acid |
Standard InChI | InChI=1S/C101H181N39O25/c1-56(2)51-72(91(159)135-71(25-8-13-43-106)95(163)140-50-20-32-75(140)93(161)138-79(57(3)142)96(164)165)136-89(157)67(28-16-46-120-99(112)113)132-85(153)64(24-7-12-42-105)129-87(155)66(27-15-45-119-98(110)111)131-84(152)63(23-6-11-41-104)128-86(154)65(26-14-44-118-97(108)109)130-83(151)62(22-5-10-40-103)127-82(150)61(21-4-9-39-102)125-76(144)54-124-81(149)73(55-141)137-90(158)69(37-38-78(146)147)133-88(156)68(29-17-47-121-100(114)115)134-92(160)74-31-19-49-139(74)94(162)70(30-18-48-122-101(116)117)126-77(145)53-123-80(148)60(107)52-58-33-35-59(143)36-34-58/h33-36,56-57,60-75,79,141-143H,4-32,37-55,102-107H2,1-3H3,(H,123,148)(H,124,149)(H,125,144)(H,126,145)(H,127,150)(H,128,154)(H,129,155)(H,130,151)(H,131,152)(H,132,153)(H,133,156)(H,134,160)(H,135,159)(H,136,157)(H,137,158)(H,138,161)(H,146,147)(H,164,165)(H4,108,109,118)(H4,110,111,119)(H4,112,113,120)(H4,114,115,121)(H4,116,117,122)/t57-,60+,61+,62+,63+,64+,65+,66+,67+,68+,69+,70+,71+,72+,73+,74+,75+,79+/m1/s1 |
Standard InChI Key | FSVVAMFNZVPEPI-RHFUBDAJSA-N |
SMILES | CC(C)CC(C(=O)NC(CCCCN)C(=O)N1CCCC1C(=O)NC(C(C)O)C(=O)O)NC(=O)C(CCCNC(=N)N)NC(=O)C(CCCCN)NC(=O)C(CCCNC(=N)N)NC(=O)C(CCCCN)NC(=O)C(CCCNC(=N)N)NC(=O)C(CCCCN)NC(=O)C(CCCCN)NC(=O)CNC(=O)C(CO)NC(=O)C(CCC(=O)O)NC(=O)C(CCCNC(=N)N)NC(=O)C2CCCN2C(=O)C(CCCNC(=N)N)NC(=O)CNC(=O)C(CC3=CC=C(C=C3)O)N |
Introduction
Chemical Properties and Structure
Tyr-PDGF A-Chain (194-211) exhibits distinctive chemical properties that are important for researchers working with this compound. Its complete characterization is essential for experimental design and interpretation.
Basic Chemical Characteristics
The peptide has been extensively characterized with the following properties:
Property | Value |
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Chemical Name | Tyr-PDGF A-Chain (194-211) |
CAS Number | 137132-69-5 |
Molecular Formula | C101H181N39O25 |
Molecular Weight | 2341.76 g/mol |
Physical State | Solid |
Density | 1.50±0.1 g/cm³ (Predicted) |
Recommended Storage | -15°C |
Purity (Commercial) | >95% |
Table 1: Chemical Properties of Tyr-PDGF A-Chain (194-211)
Biological Context: PDGF Signaling Pathway
To understand the significance of Tyr-PDGF A-Chain (194-211), it is important to examine the broader context of PDGF signaling and its biological functions.
PDGF Family and Receptors
The PDGF family consists of four polypeptide chains (A, B, C, and D) that form five dimeric isoforms: PDGF-AA, -AB, -BB, -CC, and -DD . These growth factors exert their cellular effects by binding to and activating two structurally related protein tyrosine kinase receptors, PDGFRα and PDGFRβ . The binding specificity differs among PDGF isoforms, with PDGF-AA, -AB, -BB, and -CC activating PDGFRα homodimers, PDGF-BB and -DD activating PDGFRβ homodimers, and PDGF-AB, -BB, -CC, and -DD inducing PDGFRαβ heterodimers .
Signal Transduction Mechanisms
The binding of PDGF to its receptors triggers receptor dimerization, which brings the intracellular domains in close proximity, enabling autophosphorylation of specific tyrosine residues . This autophosphorylation serves two critical functions:
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It changes the conformation of the receptor's intracellular domain, activating the kinase function
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It creates docking sites for SH2-domain-containing signaling molecules that initiate downstream signaling cascades
These signaling pathways include the PI3K/Akt pathway, Ras-MAP kinase pathway, PLC-γ pathway, and STAT pathway, among others. The activation of these signaling networks ultimately leads to various cellular responses, including proliferation, survival, migration, and actin reorganization .
Supplier | Product Number | Product Name | Purity | Quantity | Price (USD) | Price Date |
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Biorbyt Ltd | orb372897 | Tyr-PDGF A-Chain (194-211) | >95% | 5mg | $931.60 | 2021/12/16 |
Biorbyt Ltd | orb372897 | Tyr-PDGF A-Chain (194-211) | >95% | 10mg | $1,394.00 | 2021/12/16 |
Table 3: Commercial Availability of Tyr-PDGF A-Chain (194-211)
The relatively high cost reflects the complexity of peptide synthesis and purification processes required to produce this compound at high purity. Researchers should store the peptide according to manufacturer recommendations, typically at -15°C, to maintain its stability and integrity.
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